5-Acetyl-2-chloro-6-methylnicotinonitrile
Cat. No. B1301443
CAS No.:
121348-15-0
M. Wt: 194.62 g/mol
InChI Key: BPRSEFHIDZKEAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04920136
Procedure details
35 g (0.2 mol) of 5-acetyl-3-cyano-6-methyl-2-pyridone* are suspended in 400 ml of chlorobenzene, 24.2 g (0.2 mol) of N,N-dimethylaniline are added, and 37 g (0.24 mol) of POCl3 are added dropwise. The mixture is then heated at 100° C. for three hours. After cooling, the mixture is cautiously poured onto water, neutralization with dilute sodium hydroxide solution is carried out, the organic phase is separated off, and the aqueous phase is again extracted with CHCl3. The combined extracts are dried with Na2SO4 and evaporated. The residue is purified by filtration through silica gel, using CH2Cl2 /ethyl acetate as eluent.
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[CH:5]=[C:6]([C:12]#[N:13])[C:7](=O)[NH:8][C:9]=1[CH3:10])(=[O:3])[CH3:2].CN(C)C1C=CC=CC=1.O=P(Cl)(Cl)[Cl:25].[OH-].[Na+]>ClC1C=CC=CC=1>[C:1]([C:4]1[C:9]([CH3:10])=[N:8][C:7]([Cl:25])=[C:6]([C:12]#[N:13])[CH:5]=1)(=[O:3])[CH3:2] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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35 g
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Type
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reactant
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Smiles
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C(C)(=O)C=1C=C(C(NC1C)=O)C#N
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Step Two
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Name
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Quantity
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24.2 g
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Type
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reactant
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Smiles
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CN(C1=CC=CC=C1)C
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Step Three
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Name
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Quantity
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37 g
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Five
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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ClC1=CC=CC=C1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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the organic phase is separated off
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase is again extracted with CHCl3
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined extracts are dried with Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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FILTRATION
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Type
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FILTRATION
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Details
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The residue is purified by filtration through silica gel
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)(=O)C=1C(=NC(=C(C1)C#N)Cl)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
